N'-(2-methyl-6-phenyl-4-pyrimidinyl)benzohydrazide

• IUPAC Name: N'-(2-methyl-6-phenylpyrimidin-4-yl)benzohydrazide
• InChI: InChI=1S/C18H16N4O/c1-13-19-16(14-8-4-2-5-9-14)12-17(20-13)21-22-18(23)15-10-6-3-7-11-15/h2-12H,1H3,(H,22,23)(H,19,20,21)
• InChI Key: SPFCJWLLEKIQOM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)NNC(=O)C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C18H16N4O
• Molecular Weight: 304.3 g/mol

Description

N'-(2-methyl-6-phenyl-4-pyrimidinyl)benzohydrazide, also known as MPBH, is a chemical compound that has been studied for its potential applications in scientific research. This compound has been shown to have various biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of N'-(2-methyl-6-phenyl-4-pyrimidinyl)benzohydrazide is not fully understood. However, it has been suggested that it may work by inhibiting the activity of certain enzymes involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
N'-(2-methyl-6-phenyl-4-pyrimidinyl)benzohydrazide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, as mentioned previously. Additionally, it has been shown to have antioxidant and anti-inflammatory properties, making it a potential candidate for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N'-(2-methyl-6-phenyl-4-pyrimidinyl)benzohydrazide in lab experiments is its potential as a promising candidate for further investigation as a potential anticancer agent. However, one limitation is that the mechanism of action is not fully understood, which may make further investigation more challenging.

Future Directions

There are several potential future directions for the study of N'-(2-methyl-6-phenyl-4-pyrimidinyl)benzohydrazide. One direction is to further investigate its potential as an anticancer agent, particularly in vivo studies. Additionally, further research could be done to better understand the mechanism of action of N'-(2-methyl-6-phenyl-4-pyrimidinyl)benzohydrazide, which could lead to the development of more effective treatments for cancer and other diseases. Finally, research could be done to investigate the potential use of N'-(2-methyl-6-phenyl-4-pyrimidinyl)benzohydrazide in combination with other drugs to enhance its effectiveness.

Synthesis Methods

The synthesis of N'-(2-methyl-6-phenyl-4-pyrimidinyl)benzohydrazide involves the reaction of 2-methyl-6-phenyl-4-pyrimidinamine with benzoyl hydrazine in the presence of a catalyst. The resulting product is then purified through recrystallization to obtain pure N'-(2-methyl-6-phenyl-4-pyrimidinyl)benzohydrazide.

Scientific Research Applications

N'-(2-methyl-6-phenyl-4-pyrimidinyl)benzohydrazide has been studied for its potential applications in scientific research. One of the main areas of research has been in the field of cancer treatment. N'-(2-methyl-6-phenyl-4-pyrimidinyl)benzohydrazide has been shown to inhibit the growth of cancer cells in vitro, making it a promising candidate for further investigation as a potential anticancer agent.